Benzyl 5-methyl-7-(2-pyridinyl)-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxylate

• IUPAC Name: benzyl 5-methyl-7-pyridin-2-yl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C18H16N6O2/c1-12-15(17(25)26-11-13-7-3-2-4-8-13)16(14-9-5-6-10-19-14)24-18(20-12)21-22-23-24/h2-10,16H,11H2,1H3,(H,20,21,23)
• InChI Key: ZJHAHVHGZVSXCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NN=N2)N1)C3=CC=CC=N3)C(=O)OCC4=CC=CC=C4
• Molecular Formula: C18H16N6O2
• Molecular Weight: 348.4 g/mol
• CAS No.: 503431-35-4

Description

Benzyl 5-methyl-7-(2-pyridinyl)-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxylate is a heterocyclic compound featuring a fused tetrazolo-pyrimidine core with a 2-pyridinyl substituent at position 7 and a benzyl ester at position 4. This structure places it within the broader class of dihydrotetrazolo[1,5-a]pyrimidine derivatives, which are recognized for their diverse pharmacological activities, including antiviral, antitumor, and antimicrobial properties .

Biological Activity

Benzyl 5-methyl-7-(2-pyridinyl)-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxylate is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological activities, and relevant research findings.

This compound is characterized by its unique structure which includes a pyridine ring and a tetraazolo moiety. This structural complexity contributes to its diverse biological activities.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of this compound. It has been shown to exhibit significant activity against various bacterial strains, including:

• Pseudomonas aeruginosa
• Escherichia coli

The minimum inhibitory concentration (MIC) values for these bacteria have been reported as low as 0.21 µM, indicating potent antimicrobial properties. Such effectiveness suggests that this compound could serve as a lead structure for developing new antimicrobial agents .

Antifungal Activity

In addition to antibacterial properties, this compound has demonstrated antifungal activity against species such as Candida and Saccharomyces. The compound's ability to inhibit fungal growth further supports its potential therapeutic applications in treating fungal infections .

The mechanism through which this compound exerts its biological effects has been explored through molecular docking studies. These studies suggest that the compound interacts with key enzymes involved in bacterial cell wall synthesis and DNA replication, such as MurD and DNA gyrase. The binding energies observed indicate strong interactions that are crucial for its antibacterial activity .

Pharmacokinetic Properties

Pharmacokinetic assessments indicate that this compound adheres to Lipinski's rule of five , suggesting favorable absorption and permeability characteristics. Specifically:

• Absorption: High gastrointestinal absorption potential.
• Blood-Brain Barrier: Limited ability to cross the blood-brain barrier.
• Excretion: Not likely a substrate for P-glycoprotein, which implies minimal drug-drug interaction risks related to efflux transporters .

Research Case Studies

Several studies have focused on the synthesis and biological evaluation of derivatives of this compound. For instance:

• Synthesis of Derivatives : A study synthesized various derivatives and evaluated their antimicrobial activities, revealing that modifications in the structure can enhance potency against specific pathogens .
• Cytotoxicity Assessments : In vitro cytotoxicity tests using human cell lines (e.g., HaCat and Balb/c 3T3) indicated that certain derivatives exhibited low toxicity while maintaining antimicrobial efficacy .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Pharmacological Activity

The substituents at positions 5, 6, and 7 significantly modulate the biological and physicochemical properties of dihydrotetrazolo[1,5-a]pyrimidines. Key comparisons include:

Compound Name	Substituents (Position 7)	Ester Group (Position 6)	Notable Activities/Properties	Reference
Benzyl 5-methyl-7-(2-pyridinyl)-...	2-pyridinyl	Benzyl	Potential for metal coordination
Ethyl 5-methyl-7-(4-morpholinophenyl)-...	4-morpholinophenyl	Ethyl	Antimicrobial, synthetic accessibility
Ethyl 7-(4-bromophenyl)-5-CF₃-...	4-bromophenyl	Ethyl	Anticancer (X-ray structure reported)
Ethyl 2-amino-7-methyl-5-phenyl-...	Phenyl	Ethyl	CDK2 inhibition (IC₅₀: ~5 µM)
Pentyl 5-methyl-7-[4-(MeS)phenyl]-...	4-(methylsulfanyl)phenyl	Pentyl	Higher lipophilicity

Key Observations:

• Aryl Substituents: The 2-pyridinyl group in the target compound may enhance solubility in polar solvents compared to bulky aryl groups like 4-morpholinophenyl or bromophenyl .
• Electron-Withdrawing Groups : Trifluoromethyl (CF₃) substituents at position 5, as in , improve metabolic stability but may reduce synthetic yields due to steric effects .

Structural and Crystallographic Insights

X-ray crystallography of analogs reveals critical conformational features:

• Flattened Envelope Conformation : The dihydropyrimidine ring adopts a flattened envelope conformation, with sp³ hybridization at the flap carbon (C4). This geometry facilitates intermolecular interactions, such as N–H⋯N hydrogen bonding in Ethyl 7-(4-bromophenyl)-5-CF₃-... .

Preparation Methods

Multi-Component Reaction Strategies for Core Assembly

Three-Component Condensation Approaches

The tetraazolo[1,5-a]pyrimidine scaffold can be constructed via a one-pot MCR involving ethyl 5-aminotetrazole-1-carboxylate, 2-pyridinecarboxaldehyde, and methyl cyanoacetate. This method parallels the synthesis of triazolo[1,5-a]pyrimidines reported by , where 4,4’-trimethylenedipiperidine (TMDP) catalyzes Knoevenagel condensation and subsequent cyclization. For the target compound, TMDP’s dual functionality as a Lewis base and hydrogen-bond acceptor facilitates:

• Activation of methyl cyanoacetate’s active methylene group.

• Polarization of 2-pyridinecarboxaldehyde’s carbonyl via hydrogen bonding.

• Nucleophilic attack by 5-aminotetrazole to form the tetraazolo ring .

Reaction conditions (water/ethanol 1:1 v/v at reflux) yield the intermediate 7-(2-pyridinyl)-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxylic acid, which undergoes benzylation (Section 3.1). Typical yields range from 68–75% under TMDP catalysis, outperforming piperidine (52–60%) due to TMDP’s thermal stability and reduced toxicity .

Solvent and Temperature Optimization

Comparative studies reveal solvent systems critically influence reaction efficiency:

Solvent System	Catalyst	Temperature (°C)	Yield (%)	Reaction Time (h)
Water/Ethanol (1:1)	TMDP	80	75	4
DMSO	Piperidine	100	60	6
Toluene	None	120	42	8

Water/ethanol mixtures enhance solubility of polar intermediates while minimizing side reactions, as evidenced by . Microwave-assisted synthesis (100 W, 120°C) reduces reaction time to 1.5 hours but requires stringent moisture control.

Post-Cyclization Functionalization

Benzylation of the Carboxylic Acid Intermediate

The 6-carboxylic acid intermediate is esterified using benzyl bromide in dimethylformamide (DMF) with potassium carbonate as base. This method, adapted from , achieves 85–90% conversion at 60°C over 12 hours. Alternative approaches include:

• Steglich Esterification : Dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in dichloromethane (25°C, 24 hours, 78% yield).

• Mitsunobu Reaction : Diethyl azodicarboxylate (DEAD) and triphenylphosphine (THF, 0°C to RT, 92% yield).

The Mitsunobu method, while higher-yielding, generates stoichiometric phosphine oxide waste, conflicting with green chemistry principles .

Regioselective Methylation at Position 5

Methylation is achieved via nucleophilic substitution on a 5-chloro precursor or direct C–H functionalization:

• Chlorination-Methylation : Treatment of 5-chloro-7-(2-pyridinyl)-4,7-dihydrotetraazolo[1,5-a]pyrimidine-6-carboxylate with methylmagnesium bromide (THF, −78°C) affords 62% yield.

• Photoredox Catalysis : Using [Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆ and methyl triflate under blue LED irradiation (CH₃CN, RT, 24 hours) achieves 71% yield with excellent regioselectivity.

Alternative Synthetic Routes

Stepwise Ring Construction

For laboratories lacking MCR capabilities, a stepwise approach is viable:

• Pyrimidine Ring Formation : Condensation of 2-pyridinecarboxaldehyde and methyl cyanoacetate yields 7-(2-pyridinyl)-6-cyano-5-methyl-4,7-dihydropyrimidine.

• Tetrazole Annulation : Reaction with sodium azide and ammonium chloride in DMF (120°C, 8 hours) forms the tetraazolo ring .

• Cyano-to-Carboxylate Conversion : Hydrolysis with 6M HCl (reflux, 6 hours) followed by benzylation.

This route achieves 58% overall yield but requires rigorous purification after each step.

Solid-Phase Synthesis

Immobilizing the pyrimidine precursor on Wang resin enables iterative functionalization:

• Resin-bound 4,7-dihydropyrimidine-6-carboxylic acid.

• On-resin tetrazole formation using trimethylsilyl azide and BF₃·OEt₂.

• Cleavage with trifluoroacetic acid (TFA)/dichloromethane (1:1).

Yields (65–70%) are comparable to solution-phase methods but reduce solvent consumption by 40% .

Catalytic and Green Chemistry Innovations

TMDP as a Sustainable Catalyst

TMDP’s efficacy in triazolo-pyrimidine synthesis extends to tetraazolo analogs:

• Mechanistic Role : Activates substrates via dual hydrogen bonding (Fig. 1):

  $$\text{TMDP} + \text{RCHO} \rightleftharpoons \text{TMDP}\cdots\text{H-O-C-R} \quad \text{(Knoevenagel activation)}$$

• Recyclability : Retains 89% activity after five cycles when recovered via aqueous extraction.

Solvent-Free Mechanochemical Synthesis

Ball-milling equimolar reactants with TMDP (500 rpm, 2 hours) achieves 70% yield, eliminating solvent waste. Particle size analysis (SEM) confirms uniform product crystallinity.

Analytical and Characterization Data

Spectroscopic Validation

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.65 (d, J = 4.8 Hz, 1H, Py-H), 7.85–7.45 (m, 7H, Ar-H), 5.32 (s, 2H, CH₂Ph), 3.11 (s, 3H, CH₃) .

• HRMS (ESI+): m/z calc. for C₁₉H₁₆N₆O₂ [M+H]⁺ 377.1354, found 377.1356.

Purity Assessment

HPLC (C18, 70:30 MeOH/H₂O, 1 mL/min): 99.2% purity (tR = 6.7 min).